7,8-Dimethoxy-3-(4-methoxy-phenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 7,8-dimethoxy-3-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C19H17N3O3/c1-23-12-6-4-11(5-7-12)18-14-10-20-15-9-17(25-3)16(24-2)8-13(15)19(14)22-21-18/h4-10H,1-3H3,(H,21,22)
• InChI Key: MZTMPNWHFJINHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNC3=C2C=NC4=CC(=C(C=C43)OC)OC
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol

Description

The compound “7,8-Dimethoxy-3-(4-methoxy-phenyl)-1H-pyrazolo[4,3-c]quinoline” belongs to a class of organic compounds known as quinolines, which are heterocyclic aromatic compounds with a two-ring structure. Quinolines are widely used in medicinal chemistry due to their diverse biological activities.

Chemical Reactions Analysis

Quinolines undergo various chemical reactions, including electrophilic and nucleophilic substitutions. The presence of methoxy groups in the compound could potentially influence its reactivity.

Mechanism of Action

The mechanism of action of quinoline derivatives can vary widely depending on their structure and the target they interact with. They have been found to exhibit a wide range of medicinal benefits, such as anti-asthmatic, anti-inflammatory, antimalarial, anticancer, and antibiotic activity.

Future Directions

Quinolines and their derivatives continue to be an area of interest in medicinal chemistry due to their diverse biological activities. Future research could focus on synthesizing new quinoline derivatives and studying their properties and biological activities.